Cas no 142618-92-6 (N-Boc-D-tert-leucinol)

• Product Name: N-Boc-D-tert-leucinol
• CAS No: 142618-92-6
• MF: C₁₁H₂₃NO₃
• MW: 217.305223703384
• CID: 2358105
• PubChem ID: 15030812
• Update Time: 2025-05-18

N-Boc-D-tert-leucinol Chemical and Physical Properties

Names and Identifiers

• N-Boc-D-tert-leucinol
• ((R)-1-hydroxymethyl-2,2-dimethyl-propyl)-carbamic acid tert-butyl ester
• F88515
• (R)-tert-butyl (1-hydroxy-3,3-dimethylbutan-2-yl)carbamate
• AZHJHZWFJVBGIL-QMMMGPOBSA-N
• EN300-4757883
• SCHEMBL56783
• Tert-butyl(R)-(1-hydroxy-3,3-dimethylbutan-2-yl)carbamate
• tert-Butyl (R)-(1-hydroxy-3,3-dimethylbutan-2-yl)carbamate
• tert-butyl N-[(2R)-1-hydroxy-3,3-dimethylbutan-2-yl]carbamate
• 142618-92-6
• Boc-D-Tle-ol
• MFCD08275866

• Inchi： 1S/C11H23NO3/c1-10(2,3)8(7-13)12-9(14)15-11(4,5)6/h8,13H,7H2,1-6H3,(H,12,14)/t8-/m0/s1
• InChI Key： AZHJHZWFJVBGIL-QMMMGPOBSA-N
• SMILES： O(C(N[C@@H](CO)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 217.16779360g/mol
• Monoisotopic Mass: 217.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-Boc-D-tert-leucinol

N-Boc-D-tert-leucinol (CAS No. 142618-92-6): A Versatile Chiral Building Block in Organic Synthesis

N-Boc-D-tert-leucinol (CAS No. 142618-92-6) is a highly valuable chiral intermediate widely used in pharmaceutical research and asymmetric synthesis. This compound, chemically known as (R)-2-((tert-butoxycarbonyl)amino)-3,3-dimethylbutan-1-ol, belongs to the family of tert-leucine derivatives and has gained significant attention due to its unique steric properties and synthetic utility.

The growing demand for chiral auxiliaries in drug discovery has made N-Boc-D-tert-leucinol a crucial building block for medicinal chemists. Its bulky tert-butyl group induces excellent stereocontrol in various transformations, making it particularly useful for creating peptidomimetics and bioactive molecules. Recent trends in AI-assisted drug design have further highlighted the importance of such well-defined chiral scaffolds.

From a chemical perspective, N-Boc-D-tert-leucinol features both a protected amino group (Boc) and a hydroxyl functionality, allowing for diverse synthetic manipulations. This dual functionality enables its use in constructing complex molecular architectures through peptide coupling reactions, esterifications, and nucleophilic substitutions. Researchers frequently search for "N-Boc-D-tert-leucinol synthesis" or "N-Boc-D-tert-leucinol applications" when developing new synthetic methodologies.

The compound's stability under various reaction conditions makes it particularly valuable for multi-step synthesis. Many pharmaceutical companies utilize N-Boc-D-tert-leucinol in the production of protease inhibitors and enzyme modulators. Its structural features contribute to enhanced metabolic stability in drug candidates, addressing one of the key challenges in modern drug development pipelines.

In the context of green chemistry initiatives, researchers are exploring more sustainable routes to produce N-Boc-D-tert-leucinol. Questions like "how to make N-Boc-D-tert-leucinol more efficiently" or "environmentally friendly synthesis of tert-leucine derivatives" reflect current industry priorities. The development of catalytic asymmetric methods and biocatalytic approaches represent promising directions in this field.

The global market for chiral building blocks like N-Boc-D-tert-leucinol continues to expand, driven by increasing demand for enantiomerically pure pharmaceuticals. Analytical techniques such as HPLC and chiral chromatography are essential for quality control, with many researchers searching for "N-Boc-D-tert-leucinol purity analysis" methods. The compound typically appears as a white crystalline powder with excellent shelf stability when stored properly.

Recent advances in flow chemistry have opened new possibilities for scaling up production of N-Boc-D-tert-leucinol and similar compounds. The pharmaceutical industry's shift toward continuous manufacturing has increased interest in optimized processes for such intermediates. Additionally, the rise of machine learning in chemical synthesis has led to more efficient routes for preparing sterically hindered amino alcohols.

From a regulatory standpoint, N-Boc-D-tert-leucinol is generally considered safe for laboratory use when proper handling procedures are followed. While not classified as hazardous, standard precautions for handling organic compounds should be observed. The Boc protecting group can be cleaved under mild acidic conditions, making it compatible with various solid-phase synthesis strategies.

The versatility of N-Boc-D-tert-leucinol extends to materials science applications, where its chiral center and functional groups can influence polymer properties. Researchers working on chiral materials or molecular recognition systems often incorporate this scaffold into their designs. The compound's rigid structure makes it particularly useful for creating well-defined supramolecular architectures.

As the pharmaceutical industry continues to emphasize stereoselective synthesis, the importance of reliable chiral building blocks like N-Boc-D-tert-leucinol will only grow. Future research directions may focus on developing even more efficient protecting group strategies or exploring novel applications in catalysis and material science. With its unique combination of steric bulk and synthetic flexibility, this compound remains a valuable tool for chemists across multiple disciplines.